1-(4-chlorobenzoyl)-N-(2-methoxyphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(4-chlorobenzoyl)-N-(2-methoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H21ClN2O3/c1-26-18-5-3-2-4-17(18)22-19(24)14-10-12-23(13-11-14)20(25)15-6-8-16(21)9-7-15/h2-9,14H,10-13H2,1H3,(H,22,24)
• InChI Key: RQPJRTIFLQOVLJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol

Description

1-(4-chlorobenzoyl)-N-(2-methoxyphenyl)-4-piperidinecarboxamide, also known as BCTC, is a chemical compound that has been widely studied for its potential therapeutic applications. BCTC belongs to the class of drugs known as transient receptor potential (TRP) channel antagonists, which are known for their ability to modulate sensory perception.

Mechanism of Action

1-(4-chlorobenzoyl)-N-(2-methoxyphenyl)-4-piperidinecarboxamide is a TRPV1 antagonist, meaning that it blocks the activity of TRPV1 channels. TRPV1 channels are involved in the perception of pain and temperature. By blocking these channels, this compound can reduce pain and inflammation. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. This compound can reduce pain and inflammation by blocking TRPV1 channels. This compound can also induce apoptosis in cancer cells, leading to a reduction in tumor growth. In addition, this compound has been shown to have anti-angiogenic properties, meaning that it can inhibit the formation of new blood vessels, which is important for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

1-(4-chlorobenzoyl)-N-(2-methoxyphenyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential therapeutic applications. However, this compound has some limitations for lab experiments. It is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications. In addition, this compound has not yet been extensively tested in clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on 1-(4-chlorobenzoyl)-N-(2-methoxyphenyl)-4-piperidinecarboxamide. One area of research could focus on the development of new TRPV1 antagonists with improved pharmacological properties. Another area of research could focus on the use of this compound in combination with other drugs for the treatment of cancer. Finally, more research is needed to fully understand the safety and efficacy of this compound in humans, and clinical trials are needed to test its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(4-chlorobenzoyl)-N-(2-methoxyphenyl)-4-piperidinecarboxamide involves a multi-step process that begins with the reaction of 4-chlorobenzoyl chloride with 2-methoxyaniline to form 4-chlorobenzoyl-2-methoxyaniline. This intermediate is then reacted with piperidinecarboxylic acid to form this compound. The final product is purified using column chromatography.

Scientific Research Applications

1-(4-chlorobenzoyl)-N-(2-methoxyphenyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in the treatment of various conditions, including pain, inflammation, and cancer. This compound has been shown to inhibit TRPV1, a type of TRP channel that is involved in pain perception. This inhibition can lead to a reduction in pain and inflammation. This compound has also been shown to have anti-cancer properties, as it can induce apoptosis in cancer cells.